2-Chloro-4-fluoro-1,3-dimethylbenzene

• IUPAC Name: 3-chloro-1-fluoro-2,4-dimethylbenzene
• InChI: InChI=1S/C8H8ClF/c1-5-3-4-7(10)6(2)8(5)9/h3-4H,1-2H3
• InChI Key: HVRIMJZAAPPLII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)F)C)Cl
• Molecular Formula: C8H8ClF
• Molecular Weight: 158.60 g/mol

Description

2-Chloro-4-fluoro-1,3-dimethylbenzene is a chemical compound with the formula C₈H₈ClF. It has a molecular weight of 158.601 g/mol. This compound is used for research purposes.

Synthesis Analysis

The synthesis of 2-Chloro-4-fluoro-1,3-dimethylbenzene can be achieved through electrophilic aromatic substitution reactions. In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate. Suzuki coupling reaction of 2-chloro-1,3-dimethylbenzene with arylboronic acids has also been investigated.

Molecular Structure Analysis

The molecular structure of 2-Chloro-4-fluoro-1,3-dimethylbenzene consists of a benzene ring with two methyl groups, one chloro group, and one fluoro group attached to it. The exact positions of these groups on the benzene ring can be determined by the numbering of the compound according to IUPAC nomenclature.

Chemical Reactions Analysis

2-Chloro-4-fluoro-1,3-dimethylbenzene can undergo various chemical reactions. For instance, it can undergo a palladium-catalyzed cyanation reaction to afford 2,6-dimethyl benzonitrile. The compound can also participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Chloro-4-fluoro-1,3-dimethylbenzene are largely determined by its molecular structure. It has a molecular weight of 158.601 g/mol. More specific properties such as boiling point, melting point, and density would require additional information or experimental data.

Scientific Research Applications

Organic Synthesis

. It’s a versatile compound that can be used to create a variety of other chemicals, which can then be used in further reactions.

Agrochemicals

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Pharmaceuticals

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Non-linear Optical (NLO) Materials

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Mechanism of Action

The mechanism of action of 2-Chloro-4-fluoro-1,3-dimethylbenzene in chemical reactions often involves the formation of a cationic intermediate. In electrophilic aromatic substitution reactions, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate.

Safety and Hazards

2-Chloro-4-fluoro-1,3-dimethylbenzene is considered hazardous. It is classified as a flammable liquid and can cause acute dermal toxicity, acute inhalation toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.

Future Directions

The future directions for the use and study of 2-Chloro-4-fluoro-1,3-dimethylbenzene could involve further investigation into its synthesis, reactions, and potential applications. As it is used for research purposes, there may be potential for its use in the development of new chemical processes or materials.